Cas no 137628-41-2 (Benzenemethanol, 4-bromo-a-ethyl-a-methyl-, (S)-)

• Product Name: Benzenemethanol, 4-bromo-a-ethyl-a-methyl-, (S)-
• CAS No: 137628-41-2
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 1253764
• Update Time: 2024-08-04

Benzenemethanol, 4-bromo-a-ethyl-a-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-a-ethyl-a-methyl-, (S)-
• Benzenemethanol, 4-bromo-α-ethyl-α-methyl-, (αS)-

• Inchi： 1S/C10H13BrO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h4-7,12H,3H2,1-2H3/t10-/m0/s1
• InChI Key： NJHFESJPVIPUEY-JTQLQIEISA-N
• SMILES： C1([C@@](CC)(C)O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 228.01499

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 297.0±15.0 °C(Predicted)
• PSA: 20.23
• pka: 14.29±0.29(Predicted)